Cas no 1806819-71-5 (Ethyl 4-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 4-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1806819-71-5
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4857964
• Update Time: 2025-09-27

Ethyl 4-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H11ClF2N2O2/c1-2-17-10(16)7-6(3-11)15-4-5(8(7)14)9(12)13/h4,9H,2-3H2,1H3,(H2,14,15)
• InChI Key： BCIDXRKMVZQLEE-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OCC)=C(C(C(F)F)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate

Ethyl 4-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806819-71-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1806819-71-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical properties, including the presence of both amino and chloromethyl functional groups, make it a versatile building block for the development of novel therapeutic agents.

The significance of this compound in pharmaceutical research cannot be overstated. In recent years, there has been a growing interest in the development of small-molecule drugs that target complex biological pathways. Ethyl 4-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate plays a pivotal role in this endeavor by providing a scaffold for the construction of molecules with high binding affinity and selectivity. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive feature for drug design.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug development. Pyridine-based compounds are widely recognized for their biological activity and have been successfully incorporated into numerous FDA-approved drugs. Among these derivatives, Ethyl 4-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate stands out due to its structural complexity and functional diversity. The presence of multiple reactive sites allows for further chemical modification, enabling the synthesis of a wide range of pharmacologically relevant molecules.

The synthesis of Ethyl 4-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a pyridine core, followed by the introduction of the amino and chloromethyl groups. The incorporation of the difluoromethyl group is often achieved through halogenation and subsequent substitution reactions. These synthetic strategies highlight the compound's role as a key intermediate in complex synthetic routes.

In addition to its synthetic utility, Ethyl 4-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate has been explored in various preclinical studies. These studies have demonstrated its potential as a precursor for drugs targeting diseases such as cancer, inflammation, and infectious disorders. The ability to modify its structure allows researchers to fine-tune its biological activity, leading to the discovery of novel therapeutic candidates with improved efficacy and reduced side effects.

The impact of this compound on drug discovery is further underscored by its integration into high-throughput screening (HTS) campaigns. HTS platforms rely on large libraries of compounds to identify potential drug candidates rapidly. Ethyl 4-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate, with its diverse functional groups, has been successfully utilized in these screens to identify molecules with promising pharmacological properties. This underscores its importance as a resource in modern drug discovery pipelines.

The future prospects for Ethyl 4-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate are bright, given the ongoing demand for innovative pharmaceutical solutions. As research continues to uncover new biological targets and mechanisms, the need for versatile intermediates like this compound will only increase. The combination of computational chemistry and experimental synthesis is likely to drive further development, enabling more efficient and sustainable production methods.

In conclusion, Ethyl 4-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806819-71-5) is a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research progresses, this compound will continue to play a critical role in advancing drug discovery and improving patient care.